Cas no 1609342-18-8 (ED9BH4R8MH)

• Product Name: ED9BH4R8MH
• CAS No: 1609342-18-8
• MF: C₂₂H₂₆F₂N₄O₂
• MW: 416.464251995087
• CID: 6801970
• PubChem ID: 90132548
• Update Time: 2025-07-15

ED9BH4R8MH Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15686350
• BAY-747
• 1609342-18-8
• compound 28 [PMID: 37040336]
• 1609341-78-7
• ED9BH4R8MH
• BAY-1165747
• CS-0694457
• GLXC-27222
• N-[(2S)-Amino-2-methylbutyl]-8-[(2,6-difluorobenzyl)oxy]-2,6-dimethylimidazo[1,2-a]pyridine-3-carboxamide
• BAY747
• BAY 1165747
• BAY1165747
• N-[(2S)-2-amino-2-methylbutyl]-8-[(2,6-difluorophenyl)methoxy]-2,6-dimethylimidazo[1,2-a]pyridine-3-carboxamide
• DA-71316
• GTPL12763
• EX-A8296
• HY-153369

• Inchi： 1S/C22H26F2N4O2/c1-5-22(4,25)12-26-21(29)19-14(3)27-20-18(9-13(2)10-28(19)20)30-11-15-16(23)7-6-8-17(15)24/h6-10H,5,11-12,25H2,1-4H3,(H,26,29)/t22-/m0/s1
• InChI Key： MITNUFZPBQIMAT-QFIPXVFZSA-N
• SMILES： FC1C=CC=C(C=1COC1=CC(C)=CN2C1=NC(C)=C2C(NC[C@](C)(CC)N)=O)F

Computed Properties

• Exact Mass: 416.20238241g/mol
• Monoisotopic Mass: 416.20238241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81.6Ų

Additional information on ED9BH4R8MH

Professional Introduction to Compound with CAS No. 1609342-18-8 and Product Name: ED9BH4R8MH

The compound with the CAS number 1609342-18-8 and the product name ED9BH4R8MH represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development, particularly in addressing complex biological pathways. The molecular structure of this compound, as elucidated by recent studies, exhibits promising characteristics that make it a valuable candidate for further exploration.

Recent research in the domain of medicinal chemistry has highlighted the importance of novel scaffolds that can modulate biological targets with high specificity and low toxicity. The compound 1609342-18-8, identified under the product name ED9BH4R8MH, fits into this category, showing potential in inhibiting key enzymes involved in inflammatory responses. Studies have demonstrated its ability to interact with specific binding sites on proteins, thereby altering downstream signaling pathways that are critical in conditions such as autoimmune disorders and chronic inflammation.

The structural framework of ED9BH4R8MH incorporates elements that enhance its pharmacokinetic profile, including improved solubility and bioavailability. These attributes are crucial for the development of effective therapeutic agents, as they ensure that the compound can be efficiently absorbed and utilized by the body. Furthermore, preliminary computational modeling suggests that ED9BH4R8MH may exhibit favorable interactions with cellular receptors, which could lead to novel treatment strategies for diseases that are currently resistant to conventional therapies.

In vitro studies have been instrumental in understanding the mechanism of action of 1609342-18-8. These experiments have revealed that the compound can selectively inhibit certain kinases that play a pivotal role in cell proliferation and survival. The specificity of this inhibition is particularly noteworthy, as it minimizes off-target effects that are often associated with small molecule inhibitors. This selectivity is a key factor in the development of safer and more effective drugs, as it reduces the likelihood of adverse side effects.

Another area of interest is the potential application of ED9BH4R8MH in combination therapies. The ability to synergize with existing drugs could provide a multitarget approach to treating multifaceted diseases. For instance, research indicates that when combined with certain chemotherapeutic agents, 1609342-18-8 may enhance their efficacy while reducing toxicity. This synergy could open up new avenues for treating conditions such as cancer, where combination therapies are often necessary to achieve optimal outcomes.

The synthesis and characterization of ED9BH4R8MH have been refined through advanced synthetic methodologies. Techniques such as high-throughput screening and automated synthesis have allowed researchers to rapidly explore large chemical libraries, identifying promising candidates like 1609342-18-8. These advancements in synthetic chemistry have significantly accelerated the drug discovery process, enabling quicker translation from laboratory research to clinical applications.

From a regulatory perspective, the development of new compounds like ED9BH4R8MH must adhere to stringent guidelines to ensure safety and efficacy. Regulatory agencies require comprehensive data on pharmacological properties, toxicology profiles, and manufacturing processes before approving a new drug. The rigorous testing and validation procedures are essential for ensuring that patients receive treatments that are both safe and effective.

The future prospects for 1609342-18-8 are promising, with ongoing research aimed at optimizing its pharmacological properties further. Innovations in drug delivery systems, such as nanotechnology-based formulations, may enhance its therapeutic potential by improving targeted delivery and controlled release. Additionally, exploring its applications in personalized medicine could lead to tailored treatments based on individual patient profiles.

In conclusion, the compound identified as 1609342-18-8 under the product name ED9BH4R8MH represents a significant contribution to the field of chemical and biomedical research. Its unique structural properties and potential applications in drug development underscore its importance as a candidate for further exploration. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is poised to play a crucial role in addressing some of the most challenging medical conditions faced today.